Cas no 2416233-63-9 (1-{4-phenyl-2-oxabicyclo2.1.1hexane-5-carbonyl}piperidine)

• Product Name: 1-{4-phenyl-2-oxabicyclo2.1.1hexane-5-carbonyl}piperidine
• CAS No: 2416233-63-9
• MF: C₁₇H₂₁NO₂
• MW: 271.35414481163
• MDL: MFCD32668290
• CID: 5675560
• PubChem ID: 146155655
• Update Time: 2025-05-21

1-{4-phenyl-2-oxabicyclo2.1.1hexane-5-carbonyl}piperidine Chemical and Physical Properties

Names and Identifiers

• EN300-26638696
• 1-{4-phenyl-2-oxabicyclo[2.1.1]hexane-5-carbonyl}piperidine
• 2416233-63-9
• (4-Phenyl-2-oxabicyclo[2.1.1]hexan-5-yl)-piperidin-1-ylmethanone
• 1-{4-phenyl-2-oxabicyclo2.1.1hexane-5-carbonyl}piperidine

• MDL： MFCD32668290
• Inchi： 1S/C17H21NO2/c19-16(18-9-5-2-6-10-18)15-14-11-17(15,12-20-14)13-7-3-1-4-8-13/h1,3-4,7-8,14-15H,2,5-6,9-12H2
• InChI Key： HSXVDUVQPWOOQB-UHFFFAOYSA-N
• SMILES： O1CC2(C3C=CC=CC=3)CC1C2C(N1CCCCC1)=O

Computed Properties

• Exact Mass: 271.157228913g/mol
• Monoisotopic Mass: 271.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-{4-phenyl-2-oxabicyclo2.1.1hexane-5-carbonyl}piperidine

Introduction to Compound with CAS No. 2416233-63-9 and Product Name: 1-{4-phenyl-2-oxabicyclo[2.1.1]hexane-5-carbonyl}piperidine

The compound with the CAS number 2416233-63-9 and the product name 1-{4-phenyl-2-oxabicyclo[2.1.1]hexane-5-carbonyl}piperidine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate bicyclic structure and piperidine moiety, has garnered considerable attention due to its potential applications in drug discovery and development.

The core structure of this compound consists of a bicyclo[2.1.1]hexane ring system, which is a well-known scaffold in medicinal chemistry for its ability to mimic natural products and exhibit diverse biological activities. The presence of a 4-phenyl group at the 4-position of the bicyclic ring introduces additional electronic and steric effects, which can modulate the compound's interactions with biological targets. Furthermore, the 2-oxa substituent at the 2-position of the bicyclic system enhances the molecule's complexity and potential for functionalization.

The piperidine moiety at the 1-position of the molecule is another critical feature that contributes to its pharmacological properties. Piperidine derivatives are widely recognized for their role as pharmacophores in numerous therapeutic agents, including antiviral, antibacterial, and anticancer drugs. The incorporation of this group into the molecular framework of CAS no. 2416233-63-9 suggests that it may exhibit similar biological activities, making it a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting costly experimental trials. The structural features of 1-{4-phenyl-2-oxabicyclo[2.1.1]hexane-5-carbonyl}piperidine, particularly its rigid bicyclic core and piperidine ring, are predicted to interact favorably with various biological targets. This has led to its exploration as a potential lead compound in several drug discovery programs.

In particular, the compound has shown promise in preliminary studies as a modulator of enzyme activity. Enzymes are crucial targets in drug design due to their central role in numerous biological pathways. The unique structural motif of CAS no. 2416233-63-9 allows for precise tuning of its interactions with enzymes, making it a versatile tool for developing novel therapeutics.

Another area where this compound has shown promise is in the treatment of neurological disorders. Piperidine derivatives have been extensively studied for their potential to cross the blood-brain barrier, a critical requirement for effective treatments of central nervous system (CNS) disorders. The structural features of CAS no. 2416233-63-9 suggest that it may possess similar properties, making it a candidate for further investigation in this field.

The synthesis of this compound presents an intriguing challenge due to its complex three-dimensional structure. However, recent advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision. The development of novel catalytic systems has enabled researchers to streamline synthetic routes, reducing both cost and environmental impact.

Furthermore, the use of green chemistry principles in the synthesis of CAS no. 2416233-63-9 underscores the growing importance of sustainability in pharmaceutical research. By employing environmentally friendly solvents and catalytic systems, researchers can minimize waste and reduce energy consumption during production.

As our understanding of molecular interactions continues to evolve, so does our ability to design compounds with specific therapeutic profiles. The case of 1-{4-phenyl-2-oxabicyclo[2.1.1]hexane-5-carbonyl}piperidine exemplifies how structural complexity can be leveraged to create molecules with unique biological activities.

In conclusion, CAS no. 2416233-63-9 represents a significant advancement in pharmaceutical chemistry due to its intricate structure and potential applications in drug discovery and development. Its unique combination of structural features makes it a promising candidate for further investigation as a therapeutic agent.